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Introduction

Dye-sensitized solar cells (DSSCs) have emerged as a promising alternative to conventional
silicon-based photovoltaic devices due to their low production cost, ease of fabrication, and
respectable power conversion efficiencies. The core of a DSSC is a photosensitizer (dye) that
absorbs light and injects electrons into a wide-bandgap semiconductor. While synthetic dyes,
such as ruthenium-based complexes, have demonstrated high efficiencies, their high cost and
potential environmental concerns have driven research towards natural pigments.

Enocyanin, a commercial food-grade colorant derived from grape skins (Vitis vinifera), is rich
in anthocyanins. These naturally occurring pigments are responsible for the red, purple, and
blue colors in many flowers and fruits. The molecular structure of anthocyanins, featuring
hydroxyl and carbonyl groups, allows for effective binding to the titanium dioxide (TiOz2)
photoanode of a DSSC, facilitating the crucial electron transfer process upon light absorption.
This document provides detailed application notes and experimental protocols for the utilization
of enocyanin and related grape-derived anthocyanins as sensitizers in DSSCs.

Principle of Operation

The operation of an enocyanin-sensitized solar cell follows the fundamental principles of
DSSCs. Upon illumination, the enocyanin dye molecules adsorbed onto the surface of the
nanocrystalline TiOz layer absorb photons, leading to the excitation of electrons from the
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highest occupied molecular orbital (HOMO) to the lowest unoccupied molecular orbital (LUMO).
The excited electrons are then injected into the conduction band of the TiO2 semiconductor.
These electrons percolate through the porous TiO:z film to the conductive substrate (FTO or ITO
glass) and then flow through an external circuit to the counter electrode. At the counter
electrode, the electrons reduce the oxidized species of the redox electrolyte (typically an
iodide/triiodide couple), which in turn regenerates the oxidized dye molecules, completing the
circuit.

Experimental Protocols

Protocol 1: Extraction of Anthocyanin Dye from Grape
Skin

This protocol describes a general method for extracting anthocyanins from grape skins, which
is analogous to the composition of commercial enocyanin.

Materials:

Fresh or dried grape skins

o Ethanol (95%)

» Hydrochloric acid (HCI) or Nitric acid (HNOs) (0.1 M)

e Mortar and pestle

e Centrifuge

 Filter paper

Procedure:

e Wash fresh grape skins thoroughly with deionized water and dry them. If using dried skins,
proceed to the next step.

» Grind the grape skins into a fine powder using a mortar and pestle.
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o Macerate the powdered grape skins in an acidified ethanol solution (e.g., 95% ethanol with
0.1 M HCI or HNO:s) at a solid-to-liquid ratio of 1:10 (w/v).

« Stir the mixture in the dark for 24 hours at room temperature to facilitate the extraction of
anthocyanins.

o Separate the solid residue from the extract by centrifugation at 4000 rpm for 15 minutes,
followed by filtration through filter paper.[1]

e The resulting dark-colored filtrate is the anthocyanin dye extract. Store it in a dark, airtight
container at 4°C until use.

Protocol 2: Fabrication of the TiO2 Photoanode

Materials:

e Fluorine-doped Tin Oxide (FTO) coated glass

o Titanium dioxide (TiOz2) nanopowder (e.g., Degussa P25)
o Acetylacetone

e Triton X-100 (or other non-ionic surfactant)

o Ethanol

o Doctor blade or screen-printing setup

o Muffle furnace

Procedure:

o Clean the FTO glass substrates by sonicating in a sequence of detergent, deionized water,
and ethanol, each for 15 minutes. Dry the substrates with a stream of nitrogen or clean air.

e Prepare the TiOz paste:

o Grind 6 g of TiO2 nanopowder in a mortar with a small amount of acetic acid (as a
dispersant).
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o Slowly add a solution containing 1 mL of acetylacetone and a few drops of Triton X-100 in
20 mL of ethanol while grinding.

o Continue grinding until a uniform, viscous paste is formed.

o Coat the TiO2 paste onto the conductive side of the FTO glass using the doctor blade
technique to ensure a uniform thickness.

 Air-dry the coated electrode for 10 minutes.

 Sinter the TiO2 film in a muffle furnace at 450°C for 30 minutes to remove organic binders
and ensure good particle-to-particle connectivity.

Allow the photoanode to cool down to room temperature.

Protocol 3: Sensitization of the Photoanode and
Assembly of the DSSC

Materials:

Prepared TiO2 photoanode

» Enocyanin/grape skin extract

¢ Platinum-coated FTO glass (counter electrode)
« lodide/triiodide electrolyte solution

o Thermoplastic sealant (e.g., Surlyn)

e Binder clips

Procedure:

e Immerse the sintered TiO2 photoanode in the enocyanin/grape skin dye solution for 24
hours in a dark environment to allow for sufficient dye adsorption.[2]
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 After sensitization, rinse the photoanode with ethanol to remove any non-adsorbed dye

molecules and then dry it.

o Assemble the DSSC in a sandwich-like configuration by placing the thermoplastic sealant

between the dye-sensitized photoanode and the platinum-coated counter electrode.

e Heat the assembly on a hot plate at around 100°C to melt the sealant and bond the two

electrodes together, leaving a small opening for electrolyte injection.

« Introduce the iodide/triiodide electrolyte into the cell through the opening via capillary action.

o Seal the opening completely using the sealant and a hot soldering iron.

e Use binder clips to hold the cell together firmly.

Data Presentation

The performance of a DSSC is characterized by several key parameters obtained from the

current density-voltage (J-V) curve under simulated sunlight (AM 1.5G, 100 mW/cm?). These

parameters include the open-circuit voltage (Voc), short-circuit current density (Jsc), fill factor

(FF), and overall power conversion efficiency (n).

Jsc

Dye Source Voc (V) FF n (%) Reference
(mAlcm?)
Grape Skin
0.48 152 0.48 [2]
Extract
Black Grapes
o 0.40 5.71 1.194 [1]
(Vitis vinifera)
Black Grapes
o 0.73 9.72 0.51 3.63 [3]
(Vitis vinifera)
Vitis labrusca
0.293 0.045 0.46 [4]
Grape
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Caption: Working principle of an Enocyanin-sensitized solar cell.
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Caption: Experimental workflow for DSSC fabrication and characterization.
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Conclusion

Enocyanin and other grape-derived anthocyanin extracts represent a viable, low-cost, and
environmentally friendly alternative to synthetic dyes for use in dye-sensitized solar cells. While
the power conversion efficiencies are currently modest compared to ruthenium-based
sensitizers, there is significant potential for improvement through optimization of dye extraction
and purification, modification of the TiO2 photoanode structure, and the use of co-sensitization
techniques. The protocols and data presented herein provide a solid foundation for researchers
to explore and enhance the performance of enocyanin-based DSSCs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b080283?utm_src=pdf-body
https://www.benchchem.com/product/b080283?utm_src=pdf-body
https://www.benchchem.com/product/b080283?utm_src=pdf-custom-synthesis
https://www.tandfonline.com/doi/full/10.1080/16583655.2022.2070367
https://pmc.ncbi.nlm.nih.gov/articles/PMC8839975/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8839975/
https://www.mdpi.com/2079-6412/12/11/1781
https://www.researchgate.net/publication/270596931_Anthocyanin_from_Vitis_labrusca_grape_used_as_sensitizer_in_DSSC_solar_cells
https://www.benchchem.com/product/b080283#enocyanin-as-a-sensitizer-in-dye-sensitized-solar-cells
https://www.benchchem.com/product/b080283#enocyanin-as-a-sensitizer-in-dye-sensitized-solar-cells
https://www.benchchem.com/product/b080283#enocyanin-as-a-sensitizer-in-dye-sensitized-solar-cells
https://www.benchchem.com/product/b080283#enocyanin-as-a-sensitizer-in-dye-sensitized-solar-cells
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080283?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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